Cas no 2092089-02-4 ((2,6-dichloro-4-hydroxyphenyl)(imino)(propan-2-yl)-lambda6-sulfanone)

• Product Name: (2,6-dichloro-4-hydroxyphenyl)(imino)(propan-2-yl)-lambda6-sulfanone
• CAS No: 2092089-02-4
• MF: C₉H₁₁Cl₂NO₂S
• MW: 268.160139322281
• CID: 5239768
• Update Time: 2025-10-21

(2,6-dichloro-4-hydroxyphenyl)(imino)(propan-2-yl)-lambda6-sulfanone Chemical and Physical Properties

Names and Identifiers

• INDEX NAME NOT YET ASSIGNED
• (2,6-dichloro-4-hydroxyphenyl)(imino)(propan-2-yl)-lambda6-sulfanone

• Inchi： 1S/C9H11Cl2NO2S/c1-5(2)15(12,14)9-7(10)3-6(13)4-8(9)11/h3-5,12-13H,1-2H3
• InChI Key： PMZDBVLIYLRRFL-UHFFFAOYSA-N
• SMILES： O=S(C(C)C)(C1C(Cl)=CC(O)=CC=1Cl)=N

Experimental Properties

• Density: 1.46±0.1 g/cm3(Predicted)
• Boiling Point: 380.7±52.0 °C(Predicted)

Additional information on (2,6-dichloro-4-hydroxyphenyl)(imino)(propan-2-yl)-lambda6-sulfanone

Compound CAS No. 2092089-02-4: (2,6-Dichloro-4-Hydroxyphenyl)(Imino)(Propan-2-Yl)-Lambda6-Sulfanone

The compound with CAS No. 2092089-02-4, commonly referred to as (2,6-dichloro-4-hydroxyphenyl)(imino)(propan-2-yl)-lambda6-sulfanone, is a highly specialized organic compound with significant applications in various fields. This compound has garnered attention due to its unique chemical structure and potential utility in agrochemicals and pharmaceuticals. Recent studies have highlighted its role as a precursor in the synthesis of bioactive molecules, particularly in the development of fungicides and herbicides.

The molecular structure of (2,6-dichloro-4-hydroxyphenyl)(imino)(propan-2-yl)-lambda6-sulfanone is characterized by a sulfanone core, which serves as a versatile scaffold for further functionalization. The presence of the imino group and the propan-2-yl substituent introduces steric and electronic effects that can influence the compound's reactivity and bioavailability. Additionally, the 2,6-dichloro substitution pattern on the phenolic ring enhances stability and selectivity in biological systems.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-component reactions and catalytic processes. For instance, researchers have employed microwave-assisted synthesis to optimize reaction conditions, significantly reducing production time while maintaining high yields. Such methodologies underscore the compound's potential for large-scale industrial applications.

In terms of biological activity, (2,6-dichloro-4-hydroxyphenyl)(imino)(propan-2-yl)-lambda6-sulfanone has demonstrated potent antifungal properties against plant pathogens such as Fusarium spp. and Alternaria spp. These findings have led to its consideration as a lead compound in the development of next-generation fungicides. Furthermore, preliminary studies suggest that this compound may exhibit selective toxicity towards fungal cells while minimizing adverse effects on non-target organisms.

The environmental impact of (2,6-dichloro-4-hydroxyphenyl)(imino)(propan-2-yl)-lambda6-sulfanone has also been a focal point of recent research. Studies indicate that the compound undergoes rapid degradation under aerobic conditions, reducing its persistence in soil and water systems. This attribute aligns with global efforts to develop sustainable agricultural chemicals that minimize ecological disruption.

From a commercial perspective, the demand for (2,6-dichloro-4-hydroxyphenyl)(imino)(propan-2-yl)-lambda6-sulfanone is driven by its role as an intermediate in specialty chemical manufacturing. Its ability to serve as a building block for more complex molecules positions it as a valuable asset in diverse industries. For example, it has been utilized in the synthesis of advanced materials for optoelectronic applications due to its unique electronic properties.

In conclusion, (2,6-dichloro-4-hydroxyphenyl)(imino)(propan-2-yl)-lambda6-sulfanone (CAS No. 2092089-02-4) represents a promising compound with multifaceted applications across various sectors. Its chemical versatility, combined with recent advancements in synthesis and biological evaluation, underscores its potential to contribute significantly to both academic research and industrial innovation.